3-Amino-3-cyclopropylpropanenitrile

• IUPAC Name: 3-amino-3-cyclopropylpropanenitrile
• InChI: InChI=1S/C6H10N2/c7-4-3-6(8)5-1-2-5/h5-6H,1-3,8H2
• InChI Key: KWWFQXWRJKRCRR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CC#N)N
• Molecular Formula: C6H10N2
• Molecular Weight: 110.16 g/mol

Description

3-Amino-3-cyclopropylpropanenitrile is a chemical compound with the molecular formula C6H10N2 and a molecular weight of 110.157. It is also known by other synonyms such as Cyclopropanepropanenitrile, β-amino-.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using quantum chemical ab initio and DFT methods. These methods can provide electronic structure and molecular descriptors, such as ionization energy, electron affinity, molecular electronegativity, chemical hardness, electrophilicity index, dipole moment, quadrupole moment, and dipole polarizability.

Physical And Chemical Properties Analysis

Amino acids, which are structurally similar to this compound, are colorless, crystalline solids with high melting points greater than 200°C. They are soluble in water, slightly soluble in alcohol, and dissolve with difficulty in methanol, ethanol, and propanol.

Scientific Research Applications

Synthesis and Reactivity

One of the primary applications of 3-Amino-3-cyclopropylpropanenitrile derivatives is in the field of synthetic chemistry, where they serve as building blocks for the creation of complex molecules. For instance, the compound has been utilized in the synthesis of functionalized 3-Spiro[cyclopropa[a]pyrrolizine]- and 3-Spiro[3-azabicyclo[3.1.0]hexane]oxindoles, which were prepared via a one-pot three-component reaction. This method showcases the compound's ability to engage in cycloaddition reactions, leading to products with potential anticancer activity (A. Filatov et al., 2017).

Catalysis and Material Science

In the realm of catalysis and material science, this compound derivatives have been explored for their role in facilitating polymerization processes. For example, the compound Dispolreg 007, a derivative of this compound, has demonstrated efficacy as a robust regulator for the controlled polymerization of methacrylates and styrene (Alexandre Simula et al., 2019). This application underscores the potential of such compounds in designing polymers with tailored properties.

Biomedical Applications

Furthermore, the biomedical sector has seen interest in the compound for its potential in drug delivery systems. Studies on similar aminoclay materials, which share functional groups with this compound, have focused on their biodistribution, clearance, and applicability as drug carriers. The findings suggest that these materials can be effectively used in vivo without long-term accumulation, making them suitable for biomedical applications (Liang Yang et al., 2014).

Safety and Hazards

The safety data sheet for 3-Amino-3-cyclopropylpropanenitrile indicates that it has acute toxicity when ingested. It is classified as a Category 4 substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).